![molecular formula C13H14O5 B163408 Arthropsolide A CAS No. 135048-14-5](/img/structure/B163408.png)
Arthropsolide A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Arthropsolide A is a natural compound that was first isolated from the marine-derived fungus Arthropsis sp. This compound belongs to the class of polyketides, which are known for their diverse biological activities. This compound has attracted the attention of researchers due to its potential as a therapeutic agent for various diseases.
Scientific Research Applications
1. Inhibition of CFTR-mediated Intestinal Chloride Secretion
Arthropsolide A, derived from a fungus, has been identified as a potent inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) Cl- channels. This inhibition is significant in the context of secretory diarrheas, as CFTR channels are key in fluid loss in these conditions. The study by Akrimajirachoote et al. (2020) demonstrated that this compound can suppress cholera toxin-induced Cl- secretion in cells and mice, highlighting its potential utility in treating secretory diarrheas without affecting intestinal fluid absorption (Akrimajirachoote et al., 2020).
2. Source from Endophytic Fungus
The compound was sourced from an endophytic fungus Roussoella sp. PSU-H51. A study detailed the discovery of various compounds including this compound from this fungus, emphasizing the importance of exploring natural sources for novel bioactive compounds. The study also noted the determination of the absolute configuration of this compound (Sommart et al., 2021).
3. Structural Determination and Chemical Analysis
The compound's structure and characteristics were extensively studied through chemical and spectroscopic methods. Ayer et al. (1992) conducted research on the structures of various polyketide metabolites, including this compound, produced by the fungus Arthropsistruncata. This research contributes to the understanding of the compound's chemical nature and potential applications (Ayer et al., 1992).
properties
CAS RN |
135048-14-5 |
---|---|
Molecular Formula |
C13H14O5 |
Molecular Weight |
250.25 g/mol |
IUPAC Name |
(4S,5R,6S,10S)-4,6-dihydroxy-3-methylidene-10-[(E)-prop-1-enyl]-2-oxaspiro[4.5]dec-8-ene-1,7-dione |
InChI |
InChI=1S/C13H14O5/c1-3-4-8-5-6-9(14)11(16)13(8)10(15)7(2)18-12(13)17/h3-6,8,10-11,15-16H,2H2,1H3/b4-3+/t8-,10+,11+,13+/m0/s1 |
InChI Key |
ROOGVCKSAVTPSZ-KMSURZFUSA-N |
Isomeric SMILES |
C/C=C/[C@H]1C=CC(=O)[C@H]([C@]12[C@@H](C(=C)OC2=O)O)O |
SMILES |
CC=CC1C=CC(=O)C(C12C(C(=C)OC2=O)O)O |
Canonical SMILES |
CC=CC1C=CC(=O)C(C12C(C(=C)OC2=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.